Cas no 119128-13-1 ((Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate)

(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate structure
119128-13-1 structure
Product Name:(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
CAS No:119128-13-1
MF:C12H11NO5
MW:249.219443559647
CID:1208477
PubChem ID:1536427
Update Time:2025-09-23

(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, methyl ester, (2Z)-
    • (Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate
    • NS00005748
    • 2-(3-nitrobenzylidene)-acetoacetic acid methyl ester
    • methyl 2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
    • 2-(3-NITROBENZYLIDENE)ACETOACETIC ACID METHYL ESTER
    • Methyl 2-(3-nitrobenzylidene)-acetoacetate
    • AKOS025117031
    • methyl-2-(3-nitrobenzyliden)acetoacetate
    • 2-[(3-nitrophenyl)methylene]-3-oxobutanoic acid, methyl ester
    • DTXSID10960166
    • Methyl 2-(3-nitrobenzylidene)acetoacetate
    • methyl 3-nitrobenzylideneacetoacetate
    • DB-019419
    • 119128-13-1
    • 39562-17-9
    • Methyl 2-[(3-Nitrophenyl)methylene]-3-oxobutanoate
    • Inchi: 1S/C12H11NO5/c1-8(14)11(12(15)18-2)7-9-4-3-5-10(6-9)13(16)17/h3-7H,1-2H3
    • InChI Key: LYUBYLJQOZIBQB-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(C)=O)=CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 249.06373
  • Monoisotopic Mass: 249.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 89.2A^2

Experimental Properties

  • Density: 1.296
  • Melting Point: 158℃
  • Boiling Point: 387℃
  • Flash Point: 172℃
  • Refractive Index: 1.583
  • PSA: 86.51
  • LogP: 2.26340

(Z)-Methyl 2-(3-Nitrobenzylidene)-3-oxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 184.00 2023-09-07
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